Cas no 1163708-46-0 (D-Biotin Dimer Acid)

• Product Name: D-Biotin Dimer Acid
• CAS No: 1163708-46-0
• MF: C₁₈H₂₈N₄O₄S₂
• MW: 428.569321632385
• CID: 1059570
• PubChem ID: 71313974
• Update Time: 2025-06-19

D-Biotin Dimer Acid Chemical and Physical Properties

Names and Identifiers

• D-Biotin Dimer Acid
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-2-[3-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]propyl]pentanoic acid
• Biotin Impurity A
• 1163708-46-0
• 5-((3AS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-2-(3-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)propyl)pentanoic acid
• 5-[(3aS,4S,6aR)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]-2-{3-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]propyl}pentanoic acid
• DTXSID40747149
• (3aS,4S,6aR)-a-[3-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]propyl]hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic acid; Di[3-[(3aS,4S,6aR)-2-oxohexahydrothieno[3,4-d]imidazol-4-yl]propyl]acetic Acid; Biotin Imp. A (EP)

• Inchi： 1S/C18H28N4O4S2/c23-16(24)9(3-1-5-12-14-10(7-27-12)19-17(25)21-14)4-2-6-13-15-11(8-28-13)20-18(26)22-15/h9-15H,1-8H2,(H,23,24)(H2,19,21,25)(H2,20,22,26)/t10-,11-,12-,13-,14-,15-/m0/s1
• InChI Key： ONCAVQWGAJQDNB-LZXPERKUSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCC(C(=O)O)CCC[C@H]1[C@@H]3[C@H](CS1)NC(N3)=O)NC(N2)=O

Computed Properties

• Exact Mass: 428.15500
• Monoisotopic Mass: 428.15519773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 839.0±65.0 °C at 760 mmHg
• Flash Point: 461.2±34.3 °C
• PSA: 177.14000
• LogP: 1.29620
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

D-Biotin Dimer Acid Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT